![molecular formula C18H12N4O5S B4599030 2-cyano-3-{5-[(4-nitrophenoxy)methyl]-2-furyl}-N-1,3-thiazol-2-ylacrylamide](/img/structure/B4599030.png)
2-cyano-3-{5-[(4-nitrophenoxy)methyl]-2-furyl}-N-1,3-thiazol-2-ylacrylamide
Overview
Description
2-cyano-3-{5-[(4-nitrophenoxy)methyl]-2-furyl}-N-1,3-thiazol-2-ylacrylamide is a useful research compound. Its molecular formula is C18H12N4O5S and its molecular weight is 396.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 396.05284067 g/mol and the complexity rating of the compound is 650. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Mass Spectrometry and Nitroreduction Products
- Mass Spectrometry of Nitro Heterocyclic Carcinogens : A study by Mattammal, Zenser, and Davis (1981) investigated the electron impact mass spectral fragmentation of nitro heterocyclic carcinogens, including various nitrofuryl thiazoles. The study detailed the identification of microsomal nitroreduction products, elucidating the metabolic pathways and potential toxicological implications of these compounds (Mattammal, Zenser, & Davis, 1981).
Synthesis and Characterization as Sensors
- Cyanide Sensors in Aqueous Medium : Elsafy, Al-Easa, and Hijji (2018) synthesized compounds under microwave conditions that demonstrated sensitivity and selectivity for detecting cyanide in aqueous media. These findings indicate potential applications of structurally related compounds in environmental monitoring and analytical chemistry (Elsafy, Al-Easa, & Hijji, 2018).
Reductive Metabolism and Carcinogenicity
- Reductive Metabolism of Carcinogens : Swaminathan, Lower, and Bryan (1980) explored the reductive metabolism of 4-(5-nitro-2-furyl)thiazole, a carcinogen, to 1-(4-thiazolyl)-3-cyano-1-propanone. This study provides insight into the metabolic transformations and potential toxicological profiles of compounds with similar structures (Swaminathan, Lower, & Bryan, 1980).
Synthesis and Reactions with Nucleophiles
- Synthesis and Reaction of C-(2-furyl)-N-(4-nitrophenyl)methanohydrazonyl Bromide : Hassaneen, Shawali, Elwan, and Ibrahim (1991) described the synthesis and reactions of a compound with active methylene compounds, leading to various derivatives. This research illustrates the chemical versatility and potential synthetic utility of compounds with furan and thiazole components (Hassaneen et al., 1991).
Properties
IUPAC Name |
(E)-2-cyano-3-[5-[(4-nitrophenoxy)methyl]furan-2-yl]-N-(1,3-thiazol-2-yl)prop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12N4O5S/c19-10-12(17(23)21-18-20-7-8-28-18)9-15-5-6-16(27-15)11-26-14-3-1-13(2-4-14)22(24)25/h1-9H,11H2,(H,20,21,23)/b12-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPSSYYTWGQJGDO-FMIVXFBMSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1[N+](=O)[O-])OCC2=CC=C(O2)C=C(C#N)C(=O)NC3=NC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1[N+](=O)[O-])OCC2=CC=C(O2)/C=C(\C#N)/C(=O)NC3=NC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12N4O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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